Cas no 1229246-37-0 (5-Bromo-2,3-dichlorobenzaldehyde)

• Product Name: 5-Bromo-2,3-dichlorobenzaldehyde
• CAS No: 1229246-37-0
• MF: C₇H₃BrCl₂O
• MW: 253.908119440079
• CID: 2107632
• PubChem ID: 77231202
• Update Time: 2025-07-19

5-Bromo-2,3-dichlorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2,3-dichlorobenzaldehyde
• RPOHXHVHFHRLME-UHFFFAOYSA-N
• 5-Bromo-2,3-dichlorobenzaldehyde

• Inchi： 1S/C7H3BrCl2O/c8-5-1-4(3-11)7(10)6(9)2-5/h1-3H
• InChI Key： RPOHXHVHFHRLME-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=O)C=1)Cl)Cl

Computed Properties

• Exact Mass: 251.87443g/mol
• Monoisotopic Mass: 251.87443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-Bromo-2,3-dichlorobenzaldehyde

Comprehensive Overview of 5-Bromo-2,3-dichlorobenzaldehyde (CAS No. 1229246-37-0): Properties, Applications, and Industry Insights

5-Bromo-2,3-dichlorobenzaldehyde (CAS No. 1229246-37-0) is a halogenated aromatic aldehyde with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its bromine and chlorine substituents on the benzene ring, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₇H₃BrCl₂O, and unique structural features make it a focal point for researchers exploring cross-coupling reactions and heterocyclic compound synthesis.

In recent years, the demand for halogenated benzaldehydes like 5-Bromo-2,3-dichlorobenzaldehyde has surged due to their role in developing active pharmaceutical ingredients (APIs) and crop protection agents. Industry trends highlight its utility in palladium-catalyzed reactions, a topic frequently searched in academic databases and AI-driven platforms. Researchers often inquire about its solubility profiles (e.g., in DMSO or ethanol) and stability under thermal conditions, reflecting practical concerns in lab-scale applications.

The compound’s electrophilic aldehyde group enables diverse functionalizations, aligning with the growing interest in green chemistry and atom-efficient syntheses. A 2023 study cited its use in constructing biaryl ethers, a key motif in drug discovery. SEO analytics reveal related queries such as "5-Bromo-2,3-dichlorobenzaldehyde synthetic routes" and "CAS 1229246-37-0 suppliers", underscoring its commercial and academic value.

From a regulatory standpoint, 5-Bromo-2,3-dichlorobenzaldehyde is handled under standard laboratory protocols, with no stringent restrictions reported. Its crystallization behavior and melting point (typically 90–94°C) are critical for purification processes, a frequent discussion point in chemical forums. Analytical techniques like HPLC and NMR are routinely employed for quality verification, addressing another common user query.

Emerging applications include its incorporation into liquid crystal materials and organic electronics, sectors experiencing rapid growth. The compound’s electron-withdrawing properties make it a candidate for designing non-linear optical (NLO) materials, a niche yet high-impact research area. Sustainability-focused studies explore its potential in catalyzed C-H activation, minimizing waste generation.

In summary, 5-Bromo-2,3-dichlorobenzaldehyde (CAS No. 1229246-37-0) exemplifies the intersection of synthetic utility and industrial demand. Its adaptability across medicinal chemistry, material science, and catalysis ensures continued relevance, while user-driven searches reflect evolving scientific priorities. Future directions may involve optimizing its large-scale production and exploring biodegradable derivatives, further cementing its role in modern chemistry.